Cas no 107019-95-4 (Hymenidin)

Hymenidin structure
Hymenidin structure
Product Name:Hymenidin
CAS No:107019-95-4
MF:C11H12BrN5O
MW:310.149880409241
CID:194334
Update Time:2025-04-19

Hymenidin Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxamide,N-[(2E)-3-(2-amino-1H-imidazol-5-yl)-2-propen-1-yl]-4-bromo-
    • 2-DEBROMOOROIDIN
    • Hymenidin
    • Inchi: 1S/C11H12BrN5O/c12-7-4-9(15-5-7)10(18)14-3-1-2-8-6-16-11(13)17-8/h1-2,4-6,15H,3H2,(H,14,18)(H3,13,16,17)/b2-1+
    • InChI Key: KHJREOQCERRAME-OWOJBTEDSA-N
    • SMILES: BrC1=CNC(=C1)C(NC/C=C/C1=CN=C(N)N1)=O

Computed Properties

  • Exact Mass: 309.02300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 99.6

Experimental Properties

  • Color/Form: Not available
  • PSA: 99.59000
  • LogP: 2.49780
  • Solubility: Not available

Hymenidin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$276.00 2023-05-18
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TargetMol Chemicals
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¥ 17200 2024-07-24
TargetMol Chemicals
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TargetMol Chemicals
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¥ 29500 2024-07-24

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